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Compound of Interest

Compound Name: 3,5-Dimethyl-2-nitrobenzoic acid
CAS No.: 52095-18-8
Cat. No.: B2983095
Get Quote
. J

A precise understanding of a compound's identity and physical characteristics is the foundation
of a comprehensive safety assessment. These properties influence storage conditions,
handling techniques, and potential exposure routes.

Table 1: Chemical Identifiers for 3,5-Dimethyl-2-nitrobenzoic acid

Identifier Value Source
CAS Number 52095-18-8

Molecular Formula CoHoNOa4

Molecular Weight 195.17 g/mol

InChi Key HGFCXXRETYVGMH-

UHFFFAOYSA-N

3,5-dimethyl-2-nitrobenzoic
Synonyms )
acid
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Table 2: Physicochemical Properties of 3,5-Dimethyl-2-nitrobenzoic acid

Property Value Source
Physical Form Solid

Purity >98% (Typical)

Boiling Point 363.5 £ 30.0 °C at 760 mmHg

Storage Temperature Room Temperature

Section 2: Hazard Identification and Toxicological
Profile

Based on the Globally Harmonized System (GHS), 3,5-Dimethyl-2-nitrobenzoic acid is
classified as a hazardous substance. Understanding these hazards is crucial for preventing
accidental exposure and mitigating health risks.

GHS Classification and Hazard Statements
The compound is designated with the GHSOQ7 pictogram, indicating that it is harmful.

Table 3: GHS Hazard and Precautionary Statements
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Code Statement Source
H302 Harmful if swallowed
H312 Harmful in contact with skin
H332 Harmful if inhaled
Avoid breathing
P261 dust/fume/gas/mist/ivapours/sp  [1][2]
ray
Wear protective
P280 gloves/protective clothing/eye [3]
protection/face protection
IF ON SKIN: Wash with plenty
P302+P352 [3]
of soap and water
IF INHALED: Remove person
P304+P340 to fresh air and keep [3114]
comfortable for breathing
IF IN EYES: Rinse cautiously
with water for several minutes.
P305+P351+P338 Remove contact lenses, if [1][2]

present and easy to do.

Continue rinsing

Toxicological Insights: The Rationale Behind the Hazards

o Systemic Toxicity (Harmful by all routes): The primary concern with many aromatic nitro

compounds is their potential to cause methemoglobinemia upon absorption into the

bloodstream.[5][6] This condition impairs the ability of red blood cells to transport oxygen,

leading to cyanosis (a bluish discoloration of the skin), headache, dizziness, and in severe

cases, cardiac dysrhythmias and respiratory distress.[5][6] Although this effect has not been

specifically documented for 3,5-Dimethyl-2-nitrobenzoic acid, it is a known risk for the

chemical class and the primary justification for the H302/H312/H332 classifications.
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« Irritation: While not formally classified as an irritant based on available data, related
dinitrobenzoic acids are known to cause skin, eye, and respiratory irritation.[1][4][7] The
acidic nature of the carboxylic group combined with the nitro functional groups can lead to
localized inflammation upon contact. It is prudent to handle this compound as a potential

irritant.
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Diagram 1: Primary Exposure Routes and Potential Target Organs
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Diagram 2: Task-Based PPE Selection Workflow

Start Task Assessment

Handling Solid Powder?

Risk of Splash? No (e.g., handling sealed container)

Yes (e.g., making solution) No (e.g., weighing small amount)

Standard PPE:
- Nitrile Gloves
- Safety Goggles

- Lab Coat

Proceed with Task

Enhanced PPE:
- Standard PPE
- Face Shield

Click to download full resolution via product page

Caption: Diagram 2: Task-Based PPE Selection Workflow.

Section 4: Safe Handling and Storage Protocols

Adherence to standardized protocols is paramount for preventing incidents.

Protocol for Handling Solid 3,5-Dimethyl-2-nitrobenzoic acid
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» Preparation: Before handling, ensure the fume hood is operational, the work area is clean,
and all necessary PPE is donned correctly.

 Aliquotting: To minimize dust generation, avoid pouring the dry powder. [5]Use a spatula or
scoop to carefully transfer the solid from the stock container to a tared weigh boat or vessel.

e Solution Preparation: Add the solvent to the solid slowly to avoid splashing. If sonication or
heating is required to dissolve the compound, ensure the vessel is appropriately capped or
covered to prevent aerosolization.

o Post-Handling: After use, securely close the primary container. Decontaminate the spatula
and work surface with a suitable solvent (e.g., 70% ethanol) followed by soap and water.

e Hygiene: Always wash hands thoroughly with soap and water after removing gloves and
before leaving the laboratory. [5][8] Storage Requirements

o Container: Store in a tightly sealed, properly labeled container to prevent contamination and
accidental misuse. [5][8]* Location: Keep in a cool, dry, well-ventilated area designated for
chemical storage. [5][8]Store at room temperature as recommended. * Incompatibilities:
Segregate from strong oxidizing agents and strong bases. [9][10]Aromatic nitro compounds
can react exothermically or create unstable products when mixed with strong bases.

Section 5: Emergency Procedures

Rapid and correct response during an emergency can significantly reduce the severity of an
incident.

Table 4: First Aid Measures
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Exposure Route

Procedure

Source

Inhalation

1. Immediately move the
affected person to fresh air. 2.
If breathing is difficult, provide
oxygen. If not breathing, give
artificial respiration. 3. Seek

immediate medical attention.

[A18][11]

Skin Contact

1. Immediately flush skin with
plenty of soap and water for at
least 15 minutes while
removing contaminated
clothing and shoes. 2. Seek
medical attention if irritation

persists.

[11(31[4]

Eye Contact

1. Immediately flush eyes with
copious amounts of water for
at least 15 minutes,
occasionally lifting the upper
and lower eyelids. 2. Remove
contact lenses if present and
easy to do. 3. Seek immediate

medical attention.

[1]04][11]

Ingestion

1. Do NOT induce vomiting. 2.
If the person is conscious and
alert, rinse their mouth with
water and give them 2-4
cupfuls of water to drink. 3.
Never give anything by mouth
to an unconscious person. 4.
Seek immediate medical

attention.

(415118l

Fire-Fighting Measures
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» Suitable Extinguishing Media: Use water spray, carbon dioxide (COz), dry chemical powder,
or alcohol-resistant foam. [1][5]* Hazardous Combustion Products: Thermal decomposition
may produce toxic gases, including carbon oxides (CO, CO3z) and nitrogen oxides (NOX). [5]
[9]* Protective Equipment: Firefighters must wear a self-contained breathing apparatus
(SCBA) and full protective gear to prevent contact with hazardous vapors and combustion
products. [1][5] Accidental Release Measures (Spills)

The following protocol is for a small solid spill. For a large spill, evacuate the area and contact
institutional emergency personnel.
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Diagram 3: Small Solid Spill Response Workflow
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i
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i

Don appropriate PPE
(Gloves, Goggles, Lab Coat, +/- Respirator)

i

Gently cover the spill with absorbent pads
to prevent dust generation

i

Carefully sweep solid into a labeled
waste container. Do NOT dry sweep.

'

Wipe the spill area with a damp cloth,
then clean with soap and water

i

Dispose of all cleanup materials
as hazardous waste

Report Incident
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Caption: Diagram 3: Small Solid Spill Response Workflow.
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Section 6: Disposal Considerations

Chemical waste must be managed in a way that ensures the safety of personnel and protects
the environment.

o Waste Classification: 3,5-Dimethyl-2-nitrobenzoic acid and any materials contaminated
with it (e.g., gloves, weigh boats, cleanup materials) must be treated as hazardous chemical
waste. [3]* Disposal Procedure: Collect waste in a clearly labeled, sealed container. Do not
mix with other waste streams unless compatibility is confirmed. Dispose of the waste through
your institution's environmental health and safety (EHS) office, in strict accordance with all
local, state, and federal regulations. [4][5]

References

o Safety Data Sheet - 3,5-Dinitrobenzoic acid. Chemwatch. [Link]

e MATERIAL SAFETY DATA SHEET - 4-Bromo-5-fluoro-2-nitrobenzoic acid. Chemcia
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Section 1. Compound Identification and
Physicochemical Properties]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2983095/docs#section-1-compound-identification-
and-physicochemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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